Cas no 29236-09-7 (1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)-
• CAS No: 29236-09-7
• MF: C₁₀H₄Cl₃NO₂
• MW: 276.503259658813
• CID: 1437262
• PubChem ID: 729255
• Update Time: 2025-05-25

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)-
• 3,4-dichloro-1-(4-chlorophenyl)pyrrole-2,5-dione
• SR-01000206365
• 29236-09-7
• 3,4-dichloro-1-(4-chlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• MFCD00175058
• 3,4-DICHLORO-1-(4-CHLORO-PHENYL)-PYRROLE-2,5-DIONE
• starbld0020472
• SCHEMBL8504879
• NS-04519
• 3,4-DICHLORO-1-(4-CHLOROPHENYL)-1H-PYRROLE-2,5-DIONE
• DTXSID50352561
• AB00082226-01
• AKOS002271231
• SR-01000206365-1

• Inchi： 1S/C10H4Cl3NO2/c11-5-1-3-6(4-2-5)14-9(15)7(12)8(13)10(14)16/h1-4H
• InChI Key： IHZDKNZNPMFFSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 274.93092
• Monoisotopic Mass: 274.930761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Additional information on 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)-

Comprehensive Overview of 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)- (CAS No. 29236-09-7)

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)- (CAS No. 29236-09-7) is a specialized organic compound belonging to the class of pyrrole derivatives. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. With the increasing demand for halogenated pyrrole compounds, researchers and industry professionals are actively exploring its properties and uses.

The molecular structure of 3,4-dichloro-1-(4-chlorophenyl)-1H-pyrrole-2,5-dione features a pyrrole-2,5-dione core substituted with chlorine atoms at the 3 and 4 positions, along with a 4-chlorophenyl group at the 1-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of bioactive molecules and functional materials, aligning with the growing interest in sustainable chemistry and green synthesis.

One of the most frequently asked questions about CAS No. 29236-09-7 is its solubility and stability under different conditions. Laboratory data indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetone, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and exposure to light, which are critical considerations for storage and handling.

In the context of pharmaceutical research, 1H-Pyrrole-2,5-dione derivatives have shown promise as building blocks for drug discovery. The dichloro and chlorophenyl substitutions in this compound enhance its reactivity, enabling it to participate in cross-coupling reactions and other transformative processes. This aligns with the current trend toward targeted drug design and precision medicine, where tailored molecular structures are essential.

Another area of interest is the compound's potential role in agrochemical formulations. Given the global focus on crop protection and sustainable agriculture, researchers are investigating how halogenated pyrrole compounds can contribute to the development of novel pesticides and herbicides. The 3,4-dichloro-1-(4-chlorophenyl)-1H-pyrrole-2,5-dione structure offers a template for designing molecules with specific modes of action, addressing challenges such as pest resistance and environmental impact.

From a materials science perspective, this compound's electron-deficient nature makes it a candidate for use in organic electronics and photovoltaic devices. Its ability to participate in charge-transfer complexes and π-stacking interactions is particularly relevant for advancing technologies like organic light-emitting diodes (OLEDs) and solar cells. These applications resonate with the increasing demand for renewable energy solutions and eco-friendly materials.

Safety and regulatory compliance are also key considerations for CAS No. 29236-09-7. While the compound is not classified as hazardous under standard guidelines, proper handling procedures should be followed to minimize risks. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP). These precautions are in line with the broader emphasis on workplace safety and responsible chemical management.

In summary, 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-chlorophenyl)- (CAS No. 29236-09-7) is a versatile compound with wide-ranging applications. Its unique structural features and reactivity profile make it a valuable asset in drug discovery, agrochemical development, and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing contemporary scientific and industrial challenges.